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Compound of Interest

Compound Name: Yatein

Cat. No.: B1682354 Get Quote

Yatein: A Comprehensive Technical Guide
This technical guide provides an in-depth overview of the chemical structure, properties,

biological activities, and experimental methodologies related to Yatein. It is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Structure and Properties
Yatein, also known as Deoxypodorhizone or (-)-Yatein, is a lignan belonging to the

dibenzylbutyrolactone class.[1][2] It is a naturally occurring compound found in various plant

species, including Calocedrus formosana, Austrocedrus chilensis, and Anthriscus sylvestris.[2]

[3]

Table 1: Chemical Identifiers and Properties of Yatein
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Property Value Reference

IUPAC Name

(3R,4R)-4-(1,3-benzodioxol-5-

ylmethyl)-3-[(3,4,5-

trimethoxyphenyl)methyl]oxola

n-2-one

[1]

Molecular Formula C22H24O7 [1][4]

Molecular Weight 400.4 g/mol [1][4]

CAS Number 40456-50-6 [1]

Appearance Solid [2]

Purity ≥98% (by HPLC) [4]

Solubility Soluble in DMSO [2][4]

Storage
Short term: 0°C; Long term:

-20°C, desiccated
[4]

Computed XlogP 3.8 [1]

SMILES
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Table 2: Spectroscopic Data for Yatein

Spectroscopy Data

¹³C NMR
Spectral data is available in public databases

such as PubChem.

GC-MS

NIST Number: 413173; Top Peak m/z: 182;

Second Highest m/z: 135; Third Highest m/z:

181.
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Biological Activities and Mechanism of Action
Yatein exhibits a range of biological activities, including anticancer, antiviral, and enzyme

inhibitory effects.

Anticancer Activity
Yatein has demonstrated significant cytotoxic effects against various cancer cell lines.

Table 3: In Vitro Anticancer Activity of Yatein

Cell Line Cancer Type IC50 Reference

A549
Non-small cell lung

cancer (NSCLC)
3.5 µM [2]

CL1-5
Non-small cell lung

cancer (NSCLC)
1.9 µM [2]

P3X Murine myeloma
~25 µg/mL (caused

~75% cell death)

The anticancer mechanism of Yatein involves the induction of apoptosis and the production of

reactive oxygen species (ROS) in cancer cells.[2] Due to its structural similarity to

podophyllotoxin, a well-known anticancer agent, it is suggested that Yatein may also target the

microtubular apparatus, leading to cell cycle arrest and apoptosis.

The following diagram illustrates a plausible signaling pathway for Yatein-induced apoptosis,

integrating the known effects of ROS and potential microtubule disruption leading to the

activation of the JNK pathway and ultimately, the intrinsic and extrinsic apoptosis pathways.
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Start

Seed cancer cells in a
96-well plate and incubate for 24h

Treat cells with varying
concentrations of Yatein

Incubate for 48-72 hours

Add MTT solution to each well
and incubate for 4 hours

Living cells convert MTT
to purple formazan crystals

Add DMSO or other solvent
to dissolve formazan crystals

Measure absorbance at 570 nm
using a plate reader

Calculate cell viability and IC50 value

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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